1-(cyclopropylcarbonyl)-N-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclopropanecarbonyl)-N-[2-(2-ethylimidazol-1-yl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H26N4O2/c1-2-15-18-7-11-20(15)12-8-19-16(22)13-5-9-21(10-6-13)17(23)14-3-4-14/h7,11,13-14H,2-6,8-10,12H2,1H3,(H,19,22)
• InChI Key: KZSHJVNXWBWKLN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CCNC(=O)C2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C17H26N4O2
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives involves multistep synthetic routes, including the cyclization of amino alcohols and the use of different catalysts to achieve the desired structural complexity. For instance, compounds with similar structural frameworks have been synthesized through cyclo condensation processes utilizing catalysts like SO4^2−/Y2O3 in ethanol, highlighting the versatility and complexity of synthetic strategies needed to construct these molecules (Rajkumar, A. Kamaraj, K. Krishnasamy, 2014).

Molecular Structure Analysis

Crystal structure studies of compounds bearing resemblance to our compound of interest reveal intricate details about their molecular architecture. For example, the crystal structure of a novel bioactive heterocycle was elucidated, providing insights into its molecular conformation and interactions, which are crucial for understanding the behavior and reactivity of such compounds (N. R. Thimmegowda et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of these compounds, including their ability to undergo various transformations and reactions, is of significant interest. Studies have explored the synthesis and radiosynthesis of related compounds, highlighting their potential applications in radiopharmaceuticals and as ligands for biological receptors, indicating a broad range of chemical properties and reactivity (A. Windhorst et al., 1999).

Physical Properties Analysis

Physical properties such as solubility, crystallinity, and molecular conformation play a crucial role in the application and functionality of these compounds. The crystal structures and physical characterization of related molecules provide essential data for understanding how these properties influence the compound's behavior in different environments (N. Boechat et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity towards other molecules, stability under various conditions, and potential for forming derivatives, are critical for the development and application of these compounds. Research into the synthesis, reactions, and biological activity of related compounds provides valuable insights into their chemical behavior and potential uses (T. Miyamoto et al., 1987).